Cas no 147031-95-6 (2,3-dihydro-1,4-benzodioxine-2-carboximidamide)

• Product Name: 2,3-dihydro-1,4-benzodioxine-2-carboximidamide
• CAS No: 147031-95-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6277825
• PubChem ID: 2737433
• Update Time: 2025-06-07

2,3-dihydro-1,4-benzodioxine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxine-2-carboximidamide
• SCHEMBL6210946
• CHEMBL274889
• EN300-1829819
• AKOS009159322
• BDBM50473199
• 147031-95-6

• Inchi： 1S/C9H10N2O2/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H3,10,11)
• InChI Key： ARTBJOMHJYNLQB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(=N)N

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.3Ų

Additional information on 2,3-dihydro-1,4-benzodioxine-2-carboximidamide

Introduction to 2,3-dihydro-1,4-benzodioxine-2-carboximidamide (CAS No. 147031-95-6)

2,3-dihydro-1,4-benzodioxine-2-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 147031-95-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The compound belongs to the benzodioxine class, which is characterized by a fused benzene ring and an oxygen-containing heterocycle, making it a versatile scaffold for medicinal chemists.

The structural motif of 2,3-dihydro-1,4-benzodioxine-2-carboximidamide incorporates a carboximidamide functional group at the 2-position of the benzodioxine ring. This substitution pattern introduces both electrophilic and nucleophilic centers, enabling diverse chemical modifications and biological interactions. The presence of the imidamide moiety suggests potential bioactivity against various biological targets, including enzymes and receptors relevant to therapeutic intervention.

In recent years, there has been growing interest in benzodioxine derivatives due to their reported pharmacological properties. For instance, studies have highlighted the antimicrobial and anti-inflammatory potential of related compounds, which share structural similarities with 2,3-dihydro-1,4-benzodioxine-2-carboximidamide. The carboximidamide group is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of benzodioxine derivatives to identify novel drug candidates. Molecular docking simulations have been employed to evaluate the binding affinity of 2,3-dihydro-1,4-benzodioxine-2-carboximidamide to target proteins such as kinases and proteases. These studies have revealed promising interactions that warrant further experimental validation.

The synthesis of 2,3-dihydro-1,4-benzodioxine-2-carboximidamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies for this class of compounds.

Beyond its potential as an intermediate in drug synthesis, 2,3-dihydro-1,4-benzodioxine-2-carboximidamide may serve as a key building block for designing next-generation therapeutics. Its structural flexibility allows for modifications that can fine-tune pharmacokinetic properties such as solubility and metabolic stability. Additionally, the compound’s ability to undergo derivatization makes it a valuable tool for exploring structure-activity relationships (SAR) in medicinal chemistry.

Current research is exploring the pharmacological profile of 2,3-dihydro-1,4-benzodioxine-2-carboximidamide in preclinical models. Preliminary findings suggest that this compound exhibits modulatory effects on pathways relevant to neurodegenerative diseases and cancer. The carboximidamide moiety appears to play a critical role in mediating these effects by interacting with specific biological targets. Further investigations are underway to elucidate the mechanistic basis of its observed bioactivity.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials like 2,3-dihydro-1,4-benzodioxine-2-carboximidamide. Manufacturers specializing in fine chemicals have refined synthetic processes to meet the demands of academic and industrial research sectors. Quality control measures are implemented throughout production to ensure consistency and compliance with regulatory standards.

In conclusion,2,3-dihydro-1,4-benzodioxine-2-carboximidamide represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and reported bioactivity make it a valuable candidate for further investigation into therapeutic interventions for various diseases. As our understanding of its pharmacological properties continues to evolve, this molecule is likely to play an increasingly important role in drug discovery efforts worldwide.